Diethyl pyrrolidine-2,5-dicarboxylate
Overview
Description
Diethyl pyrrolidine-2,5-dicarboxylate is a chemical compound with the linear formula C10H17NO4 . It is a colorless to yellow liquid and has a molecular weight of 215.25 . It was first described in 1886 and has since been prepared by a variety of methods . It has found uses in medicinal chemistry as a precursor in the synthesis of pyrrolo[1,2-b]pyridazines for the treatment of proliferative disorders and as potential Janus kinase inhibitors .
Synthesis Analysis
The synthesis of this compound involves an unexpected base-induced ring contraction from a 1,4-thiazine precursor . The compound was obtained in moderate yield by this new and unexpected route .
Molecular Structure Analysis
The molecular structure of this compound shows bond lengths and angles within the expected range . A slight inequivalence in the dimensions around the two ester carbonyls reflects the fact that one is involved in hydrogen bonding and the other is not .
Chemical Reactions Analysis
The chemical reactions involving this compound are quite interesting. For instance, it has been reported that pyrrole dicarboxylates can be rapidly and selectively reduced to the corresponding mono-alcohol using 3 eq of diisobutylaluminum hydride at 0°C .
Physical and Chemical Properties Analysis
This compound is a colorless to yellow liquid . It has a molecular weight of 215.25 . The InChI Code is 1S/C10H17NO4/c1-3-14-9(12)7-5-6-8(11-7)10(13)15-4-2/h7-8,11H,3-6H2,1-2H3 .
Scientific Research Applications
Synthesis and Structural Studies
- Diethyl pyrrolidine-2,5-dicarboxylate has been used as a starting material for synthesizing various compounds. One study detailed the synthesis of derivatives from diethyl ester of 2,5-pyrrolidine dicarboxylic acid, exploring its structural aspects (Fontanella et al., 1984).
- Another research focused on the preparation and structural analysis of this compound derivatives, contributing to understanding their tautomeric structures (Li, Larsen, & Brooker, 2003).
Novel Synthetic Methodologies
- Innovative methods for synthesizing derivatives of this compound have been developed. For instance, a study presented a new approach for synthesizing diethyl 5-alkyl/aryl/heteroaryl substituted 3,4-dihydro-2H-pyrrole-4,4-dicarboxylates (More et al., 2011).
Reactions and Oxidations
- Research has also focused on the reaction of this compound with various agents. One study examined its reaction with morpholine, pyrrolidine, piperidine, and dimethylamine in the presence of copper(II) acetate to produce 6-aminoazulene derivatives (Kikuchi, Maki, & Saito, 1978).
- Another study investigated its aqueous basic oxidation, providing insights into the compound's reactivity and potential applications (Campaigne & Shutske, 1974).
Chiral Auxiliaries and Catalysis
- This compound derivatives have been utilized as chiral auxiliaries. A study demonstrated its effectiveness in the asymmetric acylation of carboxamide enolates and the stereoselective reduction of 2-alkyl-3-oxo amides (Ito, Katsuki, & Yamaguchi, 1984).
Applications in Cosmetics and Medicine
- The compound has also found applications in cosmetic science. For example, a combination of pyridine-2, 4-dicarboxylic acid diethyl ester and resveratrol was studied for its potential to improve hair density (Juchaux et al., 2020).
Binding and Interactions
- Studies have also explored its binding behavior and interactions. One study synthesized bis-amidopyrrole derivatives of pyrrole-2,5-diacetic acid and investigated their effective anion receptor properties in solution (Li, Evans, Larsen, Gale, & Brooker, 2004).
Safety and Hazards
The safety data sheet for Diethyl pyrrolidine-2,5-dicarboxylate suggests that it should be stored at 4°C and protected from light . In case of skin contact, it is advised to wash off with soap and plenty of water . If inhaled, the person should be moved into fresh air . If swallowed, the mouth should be rinsed with water .
Mechanism of Action
Target of Action
It has been used in medicinal chemistry as a precursor in the synthesis of pyrrolo[1,2-b]pyridazines for the treatment of proliferative disorders and as potential janus kinase inhibitors .
Mode of Action
It’s known that one of the ester carbonyls in the compound is involved in hydrogen bonding .
Result of Action
It’s known that the compound forms hydrogen-bonded dimers .
Action Environment
It’s known that the compound was obtained in moderate yield by a new and unexpected base-induced ring contraction from a 1,4-thiazine precursor .
Biochemical Analysis
Biochemical Properties
It is known that it plays a role in the synthesis of pyrrolo[1,2-b]pyridazines
Cellular Effects
It is known to influence cell function in the context of its role as a precursor in the synthesis of pyrrolo[1,2-b]pyridazines
Molecular Mechanism
It is known to exert its effects at the molecular level as a precursor in the synthesis of pyrrolo[1,2-b]pyridazines
Properties
IUPAC Name |
diethyl pyrrolidine-2,5-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO4/c1-3-14-9(12)7-5-6-8(11-7)10(13)15-4-2/h7-8,11H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDYNGPAGOCWBMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(N1)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70530223 | |
Record name | Diethyl pyrrolidine-2,5-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70530223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41994-50-7 | |
Record name | 2,5-Pyrrolidinedicarboxylic acid, 2,5-diethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41994-50-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl pyrrolidine-2,5-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70530223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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